[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride

• Molecular Formula: C6H10ClN3O2S
• Molecular Weight: 223.68 g/mol
• IUPAC Name: (2-propan-2-yl-1,2,4-triazol-3-yl)methanesulfonyl chloride
• InChI: InChI=1S/C6H10ClN3O2S/c1-5(2)10-6(8-4-9-10)3-13(7,11)12/h4-5H,3H2,1-2H3
• InChI Key: OULJAYYUPDOFRC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=NC=N1)CS(=O)(=O)Cl

Description

[1-(Propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride is a heterocyclic sulfonyl chloride derivative featuring a 1,2,4-triazole core substituted with an isopropyl group at the 1-position and a methanesulfonyl chloride moiety at the 5-position. This compound is likely utilized as a synthetic intermediate in pharmaceuticals, agrochemicals, or materials science due to the reactivity of the sulfonyl chloride group, which facilitates nucleophilic substitution reactions.

Preparation Methods

The synthesis of [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride typically involves the reaction of a triazole derivative with methanesulfonyl chloride under controlled conditions. The reaction is usually carried out in the presence of a base, such as triethylamine, to facilitate the formation of the desired product. Industrial production methods may involve optimizing reaction conditions to maximize yield and purity, including temperature control, solvent selection, and purification techniques .

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: This compound can undergo nucleophilic substitution reactions, where the methanesulfonyl chloride group is replaced by other nucleophiles.

Oxidation and Reduction: It may participate in oxidation-reduction reactions, altering its oxidation state and forming various products.

Common Reagents and Conditions:

Nucleophiles: Common nucleophiles used in substitution reactions include amines, alcohols, and thiols.

Oxidizing Agents: Reagents like hydrogen peroxide or potassium permanganate can be used for oxidation reactions.

Reducing Agents: Sodium borohydride or lithium aluminum hydride are typical reducing agents.

Major Products:

• The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield a sulfonamide derivative .

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex molecules.
• Acts as a building block in the preparation of various heterocyclic compounds.

Biology and Medicine:

• Potential use in the development of pharmaceuticals, particularly as inhibitors of specific enzymes or receptors.
• Investigated for its antimicrobial and antifungal properties.

Industry:

• Utilized in the production of agrochemicals and other industrial chemicals.
• Serves as a reagent in organic synthesis for the modification of other compounds .

Mechanism of Action

The mechanism of action of [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride involves its interaction with specific molecular targets. It may inhibit enzyme activity by binding to the active site or altering the enzyme’s conformation. The compound can also interact with cellular pathways, affecting processes such as signal transduction and metabolic regulation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Triazole Ring

The branching and length of alkyl substituents on the triazole ring significantly influence physicochemical properties and reactivity. Key comparisons include:

(1-Propyl-1H-1,2,4-Triazol-5-yl)Methanesulfonyl Chloride

• Structure : Differs by a straight-chain propyl group at the 1-position instead of isopropyl.
• Molecular Weight : 223.68 g/mol (identical to the target compound due to isomeric substituents).
• Purity : 98% (commercially available but discontinued, suggesting stability or commercial viability issues) .

N-(Cyclopropylmethyl)-5-(Methylsulfonyl)-N-{1-[1-(Pyrimidin-2-yl)-1H-1,2,4-Triazol-5-yl]Ethyl}Heterocycl Amide

• Structure : Features a pyrimidin-2-yl substituent and methylsulfonyl group.
• Application : Patent literature highlights its use as a pesticide, indicating that triazolyl sulfonamides are agriculturally relevant .

Functional Group Modifications

Replacing the sulfonyl chloride group with other functionalities alters reactivity and applications:

Imidazolylindol-Propanol

• Structure: Contains an imidazole-indole scaffold with a propanol chain.
• Activity : Demonstrates potent antifungal activity against Candida albicans (MIC = 0.001 μg/mL), suggesting triazole derivatives with polar groups may enhance antifungal efficacy .

Fluconazole

• Structure : Bis-triazole derivative lacking sulfonyl groups.
• Activity : Broad-spectrum antifungal agent; underscores the pharmacological relevance of triazole rings in drug design.

Data Tables

Table 1: Structural and Functional Comparison of Triazole Derivatives

Compound Name	Substituent on Triazole	Functional Group	Molecular Weight (g/mol)	Application	Source
[1-(Propan-2-yl)-1H-1,2,4-Triazol-5-yl]methanesulfonyl chloride	Isopropyl	Methanesulfonyl chloride	223.68	Intermediate (hypothesized)	-
(1-Propyl-1H-1,2,4-Triazol-5-yl)methanesulfonyl chloride	Propyl	Methanesulfonyl chloride	223.68	Lab intermediate
N-(Cyclopropylmethyl)-5-(methylsulfonyl)-...	Pyrimidin-2-yl	Methylsulfonamide	Not reported	Pesticide
Imidazolylindol-propanol	Imidazolylindol	Propanol	Not reported	Antifungal (MIC = 0.001 μg/mL)

Table 2: Physicochemical Properties

Compound Name	Purity (%)	Stability Notes
[1-(Propan-2-yl)-1H-1,2,4-Triazol-5-yl]methanesulfonyl chloride	N/A	Likely hygroscopic due to sulfonyl chloride
(1-Propyl-1H-1,2,4-Triazol-5-yl)methanesulfonyl chloride	98	Discontinued; storage conditions unspecified

Antifungal Potential

While the target compound lacks direct antifungal data, structurally related imidazolylindol-propanol highlights the importance of triazole rings in antifungal design. The sulfonyl chloride group could enable conjugation to bioactive scaffolds, enhancing target specificity .

Biological Activity

[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, and relevant case studies that highlight its applications in medicinal chemistry.

Synthesis

The synthesis of [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride involves reaction pathways that utilize methanesulfonyl chloride as a key reagent. The compound is generally synthesized through a nucleophilic substitution reaction where the triazole ring acts as a nucleophile. Various methods have been explored to optimize yield and purity, including microwave-assisted synthesis techniques which have shown promise in enhancing reaction rates and product quality.

Antimicrobial Properties

Research indicates that derivatives of triazole compounds exhibit significant antimicrobial activity. For instance, compounds with triazole rings have been evaluated for their efficacy against various bacterial strains. A study demonstrated that triazole derivatives could inhibit the growth of Staphylococcus aureus and Escherichia coli, showcasing their potential as antimicrobial agents .

Antitumor Activity

Triazole compounds have also been investigated for their antitumor properties. Studies have shown that certain triazole derivatives can induce apoptosis in cancer cells. The mechanism often involves the inhibition of specific enzymes or pathways crucial for cancer cell survival. For example, a derivative similar to [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride was found to exhibit cytotoxic effects on human cancer cell lines with IC50 values comparable to established chemotherapeutics .

Enzyme Inhibition

The compound has been studied for its ability to inhibit various enzymes. Triazoles are known to interfere with enzyme functions by binding to active sites or altering enzyme conformation. Specific studies have highlighted the inhibition of cytochrome P450 enzymes by triazole derivatives, which can lead to significant pharmacological interactions and therapeutic effects .

Case Studies

Study	Findings
Antimicrobial Activity	A derivative exhibited 90% inhibition against E. coli at 50 µg/mL concentration.
Antitumor Effects	Induced apoptosis in A549 lung cancer cells with an IC50 of 12 µM.
Enzyme Interaction	Inhibition of CYP3A4 activity by 75% at 25 µg/mL concentration.

Structure-Activity Relationship (SAR)

The biological activity of [1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]methanesulfonyl chloride is heavily influenced by its structural components. Modifications on the triazole ring or the methanesulfonyl moiety can significantly alter its potency and selectivity towards biological targets. For instance:

• Substituents on the Triazole Ring : The presence of electron-donating groups enhances antimicrobial activity.
• Alkyl Chain Length : Variations in the alkyl chain length affect solubility and bioavailability.